Cas no 1429419-10-2 (4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole)

• Product Name: 4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole
• CAS No: 1429419-10-2
• MF: C₆H₈Cl₂N₂
• MW: 179.047119140625
• MDL: MFCD24540505
• CID: 5189818
• PubChem ID: 90480914
• Update Time: 2026-03-05

4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-chloromethyl-1-ethyl-1H-pyrazole
• 1H-Pyrazole, 4-chloro-3-(chloromethyl)-1-ethyl-
• 4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole

• MDL： MFCD24540505
• Inchi： 1S/C6H8Cl2N2/c1-2-10-4-5(8)6(3-7)9-10/h4H,2-3H2,1H3
• InChI Key： GQUOZSMMOGEVOT-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(Cl)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole

Introduction to 4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole (CAS No. 1429419-10-2)

4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole (CAS No. 1429419-10-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This heterocyclic compound, characterized by its pyrazole core substituted with chloro and chloromethyl groups, as well as an ethyl moiety, presents a versatile scaffold for further functionalization and derivatization.

The molecular structure of 4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole consists of a six-membered aromatic ring containing two nitrogen atoms, which is a hallmark of the pyrazole class. The presence of chlorine atoms at the 4-position and a chloromethyl group at the 3-position introduces electrophilic centers, making the compound highly reactive and suitable for various chemical transformations. Additionally, the ethyl group at the 1-position contributes to steric and electronic modulation, influencing its interactions with biological targets.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific substitution pattern in 4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole enhances its potential as a lead compound in medicinal chemistry campaigns.

One of the most compelling aspects of this compound is its ability to serve as a precursor for more complex molecules through nucleophilic substitution reactions. The chloromethyl group at the 3-position can be readily converted into other functional groups such as alcohols, amines, or thiols, enabling the synthesis of diverse derivatives. This flexibility makes 4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole an invaluable building block for drug development pipelines.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that 4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole can interact with various biological targets through multiple binding modes, enhancing its pharmacological profile. These insights have guided experimental efforts to optimize its structure for improved efficacy and selectivity.

The pharmaceutical industry has been particularly keen on exploring pyrazole derivatives due to their favorable pharmacokinetic properties. 4-chloro-3-(chloromethyl)-1-ethyl-1H-pyrazole has been investigated in several preclinical studies for its potential therapeutic applications. Notably, preliminary data indicate that it may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, 4-chloro-3-(chloromethyl)-1H-pyrazole offers a rich ground for exploring novel reaction pathways and methodologies. Researchers have leveraged its reactive sites to develop innovative synthetic strategies, including cross-coupling reactions and metal-catalyzed transformations. These advances not only expand the synthetic toolbox but also contribute to the development of greener and more efficient chemical processes.

The role of 4-chloro-3-(chloromethyl)-1H-pyrazole in academic research has also been notable. Several academic groups have published patents and articles detailing novel derivatives synthesized from this compound, showcasing its versatility as a starting material. These contributions underscore the importance of basic research in driving innovation in drug discovery.

In conclusion, 4-chloro-3-(chloromethyl)-1H-pyrazole (CAS No. 1429419-10-2) represents a promising candidate in pharmaceutical chemistry with significant potential for further exploration. Its unique structural features, reactivity patterns, and biological activities make it an attractive scaffold for medicinal chemists. As research continues to uncover new applications and synthetic possibilities, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.